Cas no 52107-70-7 (2-Iodo-3-methylbenzonitrile)

2-Iodo-3-methylbenzonitrile Properties

Names and Identifiers

• 2-IODO-3-METHYLBENZONITRILE
• MFCD09025695
• AKOS015853596
• SCHEMBL13368985
• DTXSID70662235
• DB-021222
• 52107-70-7
• CCA10770
• 2-Iodo-3-methylbenzonitrile,
• CS-0365086
• 2-iodo-3-methyl-benzonitrile
• +Expand

• MDL： MFCD09025695
• InChIKey： VYCRRPBJJWSSTA-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6IN/c1-6-3-2-4-7(5-10)8(6)9/h2-4H,1H3
• SMILES： CC1=C(C(=CC=C1)C#N)I

Computed Properties

• Exact Mass: 242.95400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 242.954
• Heavy Atom Count: 10
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• LogP: 2.47128
• PSA: 23.79000
• Refractive Index: 1.638
• Boiling Point: 302.7°C at 760 mmHg
• Flash Point: 136.9°C
• Density: 1.78

2-Iodo-3-methylbenzonitrile Security Information

• HazardClass：IRRITANT

2-Iodo-3-methylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%